Cas no 893613-13-3 (6-(4-Methoxyphenyl)-3-thiophen-2-yl-pyrazolo1,5-apyrimidine)

• Product Name: 6-(4-Methoxyphenyl)-3-thiophen-2-yl-pyrazolo1,5-apyrimidine
• CAS No: 893613-13-3
• MF: C₁₇H₁₃N₃OS
• MW: 307.369621992111
• MDL: MFCD08056215
• CID: 714578
• PubChem ID: 16740483
• Update Time: 2025-04-19

6-(4-Methoxyphenyl)-3-thiophen-2-yl-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine,6-(4-methoxyphenyl)-3-(2-thienyl)-
• 6-(4-METHOXY-PHENYL)-3-THIOPHEN-2-YL-PYRAZOLO[1,5-A]PYRIMIDINE
• 6-(4-methoxyphenyl)-3-thiophen-2-ylpyrazolo[1,5-a]pyrimidine
• GL-0695
• 6-(4-methoxyphenyl)-3-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidine
• AKOS005256924
• 6-(4-methoxyphenyl)-3-thiophen-2-yl-pyrazolo[1,5-a]pyrimidine
• MFCD08056215
• sodiumL-glutamate
• DTXSID90587537
• 893613-13-3
• 6-(4-Methoxyphenyl)-3-thiophen-2-yl-pyrazolo1,5-apyrimidine

• MDL： MFCD08056215
• Inchi： 1S/C17H13N3OS/c1-21-14-6-4-12(5-7-14)13-9-18-17-15(10-19-20(17)11-13)16-3-2-8-22-16/h2-11H,1H3
• InChI Key： RWLKRZROMMQKIY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=NN2C=C(C=NC2=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 307.07800
• Monoisotopic Mass: 307.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 67.66000
• LogP: 4.13340